Cas no 2418663-49-5 (5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate)

• Product Name: 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate
• CAS No: 2418663-49-5
• MF: C₁₀H₉FO₃S₂
• MW: 260.305063962936
• CID: 6369675
• PubChem ID: 165776334
• Update Time: 2025-07-17

5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate
• EN300-26626912
• 2418663-49-5
• 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate

• Inchi： 1S/C10H9FO3S2/c1-3-8-4-9(6-15)7(2)10(5-8)14-16(11,12)13/h1,4-5,15H,6H2,2H3
• InChI Key： NLVXZIMUFCJBEW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(C#C)=CC(CS)=C1C)F

Computed Properties

• Exact Mass: 259.99771465g/mol
• Monoisotopic Mass: 259.99771465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.8Ų

Additional information on 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate

Introduction to 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No: 2418663-49-5)

5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate, identified by its CAS number 2418663-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by the presence of both ethynyl and sulfurofluoridate functional groups, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate incorporates a phenyl ring substituted with an ethynyl group at the 5-position, a methyl group at the 2-position, and a sulfanylmethyl group at the 3-position. The sulfurofluoridate moiety introduces a high degree of electrophilicity, making this compound a valuable intermediate in the synthesis of more complex molecules. The combination of these functional groups suggests potential utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely employed in the construction of biaryl structures found in many pharmaceuticals.

In recent years, there has been growing interest in the development of novel sulfur-containing heterocycles due to their diverse biological activities. The presence of the sulfanylmethyl group in 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate positions it as a promising candidate for further exploration in this area. Studies have shown that sulfur-based compounds can exhibit potent pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The ethynyl group further enhances the compound's potential by allowing for facile introduction of other functional groups through metal-catalyzed reactions.

The synthesis of 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is crucial due to the sensitive nature of the functional groups involved. However, advances in catalytic systems and reaction methodologies have made it increasingly feasible to produce such complex molecules with high yields and purity. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the ethynyl and sulfanylmethyl groups with excellent regioselectivity.

The pharmacological potential of 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate has not been extensively studied yet, but preliminary investigations suggest that it may exhibit interesting biological activities. The sulfanylmethyl group is known to participate in various biological transformations, including nucleophilic substitution reactions that can lead to the formation of bioactive intermediates. Additionally, the presence of an ethynyl group provides a handle for further derivatization, allowing researchers to explore different pharmacophores and optimize biological activity.

In conclusion, 5-Ethynyl-2-methyl-3-(sulfanylmethyl)phenyl sulfurofluoridate (CAS No: 2418663-49-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in synthetic chemistry and drug discovery. As our understanding of sulfur-containing heterocycles continues to grow, compounds like this are likely to play an increasingly important role in the development of novel therapeutic agents.